Cas no 1220033-41-9 (3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride)
3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-Bromo-2-chlorophenoxy)methyl]piperidine hydrochloride
- 3-[(4-Bromo-2-chlorophenoxy)methyl]piperidinehydrochloride
- 3-((4-Bromo-2-chlorophenoxy)methyl)piperidine hydrochloride
- 3-(4-bromo-2-chlorophenoxymethyl)piperidine hydrochloride
- 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride
-
- Inchi: 1S/C12H15BrClNO.ClH/c13-10-3-4-12(11(14)6-10)16-8-9-2-1-5-15-7-9;/h3-4,6,9,15H,1-2,5,7-8H2;1H
- InChI Key: DWYNTFZJMIZQOJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)OCC1CNCCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 217
- Topological Polar Surface Area: 21.3
3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM306493-1g |
3-((4-Bromo-2-chlorophenoxy)methyl)piperidine hydrochloride |
1220033-41-9 | 95% | 1g |
$185 | 2022-09-30 | |
| Chemenu | CM306493-5g |
3-((4-Bromo-2-chlorophenoxy)methyl)piperidine hydrochloride |
1220033-41-9 | 95% | 5g |
$554 | 2022-09-30 | |
| TRC | B039015-125mg |
3-[(4-Bromo-2-chlorophenoxy)methyl]piperidinehydrochloride |
1220033-41-9 | 125mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B039015-250mg |
3-[(4-Bromo-2-chlorophenoxy)methyl]piperidinehydrochloride |
1220033-41-9 | 250mg |
$ 375.00 | 2022-06-07 |
3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride
Research Brief on 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride (CAS: 1220033-41-9): Recent Advances and Applications
3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride (CAS: 1220033-41-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a therapeutic agent, particularly focusing on its pharmacological properties and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, highlighting its applications, synthesis methods, and biological activities.
The compound belongs to a class of piperidine derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Recent research has demonstrated that 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride exhibits promising activity against specific molecular targets, making it a candidate for further drug development. Studies have also investigated its pharmacokinetics and toxicity profiles to assess its suitability for clinical use.
One of the key areas of interest is the compound's potential role in targeting neurological disorders. Preliminary in vitro and in vivo studies suggest that it may modulate neurotransmitter systems, offering a novel approach to treating conditions such as depression and anxiety. Additionally, its structural features have been optimized to enhance bioavailability and reduce off-target effects, as reported in recent patent filings and peer-reviewed publications.
Another significant advancement is the development of scalable synthesis protocols for 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride. Researchers have employed green chemistry principles to improve yield and purity while minimizing environmental impact. These innovations are critical for ensuring the compound's availability for large-scale preclinical and clinical trials.
In conclusion, 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride represents a promising candidate in the field of medicinal chemistry, with potential applications in neurology and oncology. Continued research is needed to fully elucidate its mechanisms of action and therapeutic potential. This brief underscores the importance of interdisciplinary collaboration to advance the development of this compound and similar derivatives.
1220033-41-9 (3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)